Cas no 146062-86-4 (2-{({(tert-butoxy)carbonyl(ethyl)amino}oxy)carbonyloxy}-2-methylpropane)

• Product Name: 2-{({(tert-butoxy)carbonyl(ethyl)amino}oxy)carbonyloxy}-2-methylpropane
• CAS No: 146062-86-4
• MF: C₁₂H₂₃NO₅
• MW: 261.314724206924
• CID: 4600809
• PubChem ID: 11065217
• Update Time: 2025-10-31

2-{({(tert-butoxy)carbonyl(ethyl)amino}oxy)carbonyloxy}-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 2-{[({[(tert-butoxy)carbonyl](ethyl)amino}oxy)carbonyl]oxy}-2-methylpropane
• Carbamic acid, [[(1,1-dimethylethoxy)carbonyl]oxy]ethyl-, 1,1-dimethylethyl ester (9CI)
• 2-{({(tert-butoxy)carbonyl(ethyl)amino}oxy)carbonyloxy}-2-methylpropane

• Inchi： 1S/C12H23NO5/c1-8-13(9(14)16-11(2,3)4)18-10(15)17-12(5,6)7/h8H2,1-7H3
• InChI Key： ZRYKCIVBDCFCBI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(OC(OC(C)(C)C)=O)CC

Additional information on 2-{({(tert-butoxy)carbonyl(ethyl)amino}oxy)carbonyloxy}-2-methylpropane

Professional Introduction to Compound with CAS No. 146062-86-4 and Product Name: 2-{({(tert-butoxy)carbonyl(ethyl)amino}oxy)carbonyloxy}-2-methylpropane

The compound with the CAS number 146062-86-4 and the product name 2-{({(tert-butoxy)carbonyl(ethyl)amino}oxy)carbonyloxy}-2-methylpropane represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The detailed chemical name underscores its complexity, featuring multiple functional groups that contribute to its unique reactivity and utility.

At the core of this compound's structure lies a series of well-defined functional groups, including (tert-butoxy)carbonyl, (ethyl)amino, and carbonyloxy moieties. These groups not only define its chemical properties but also open up diverse possibilities for its application in synthetic pathways. The presence of the (tert-butoxy)carbonyl group, for instance, provides stability and protection during synthetic processes, making it a valuable intermediate in peptide synthesis and other organic transformations.

The (ethyl)amino moiety introduces a basic character to the molecule, enabling it to participate in various nucleophilic substitution reactions. This feature is particularly useful in the development of pharmaceuticals, where such interactions are often crucial for drug-receptor binding. Additionally, the carbonyloxy group contributes to the compound's polarity, enhancing its solubility in polar solvents and facilitating its use in aqueous-based reactions.

Recent advancements in the field of medicinal chemistry have highlighted the importance of multifunctional intermediates like this one. The compound's ability to serve as a versatile building block has been explored in several cutting-edge research projects. For instance, studies have demonstrated its utility in the synthesis of complex peptides and proteins, where its structural features allow for precise control over reaction outcomes. This has significant implications for the development of novel therapeutic agents targeting various biological pathways.

In the realm of synthetic organic chemistry, the compound's architecture has inspired innovative methodologies for constructing complex molecular frameworks. Researchers have leveraged its reactive sites to develop novel catalytic systems that enhance reaction efficiency and selectivity. These developments not only improve synthetic routes but also contribute to more sustainable chemical practices by reducing waste and minimizing harsh reaction conditions.

The pharmaceutical industry has been particularly intrigued by the potential of this compound as a precursor for drug candidates. Its structural motifs are reminiscent of several biologically active molecules, suggesting that it could be tailored to exhibit specific pharmacological properties. Preclinical studies have begun to explore its efficacy in modulating key biological targets, with promising results indicating its potential as a lead compound for further optimization.

From a computational chemistry perspective, the molecule's properties have been extensively modeled using advanced computational techniques. These simulations have provided valuable insights into its behavior under different conditions, aiding researchers in predicting reaction outcomes and designing experiments more effectively. The integration of machine learning algorithms has further enhanced these capabilities, allowing for more accurate predictions of molecular interactions and properties.

The environmental impact of using such compounds in research and industry has also been a focal point. Efforts have been made to develop greener synthetic routes that minimize hazardous byproducts and reduce energy consumption. The versatility of this compound makes it an ideal candidate for these efforts, as it can be incorporated into processes that align with sustainable chemistry principles.

Future directions for research on this compound include exploring its role in emerging fields such as nanotechnology and materials science. Its unique structural features could make it suitable for applications in drug delivery systems or as a component in advanced materials with tailored properties. By expanding its utility beyond traditional pharmaceutical applications, researchers aim to unlock new possibilities that could revolutionize multiple industries.

In conclusion, the compound with CAS No. 146062-86-4 and the product name 2-{({(tert-butoxy)carbonyl(ethyl)amino}oxy)carbonyloxy}-2-methylpropane represents a cornerstone in modern chemical biology and pharmaceutical research. Its intricate structure, characterized by multiple functional groups like (tert-butoxy)carbonyl, (ethyl)amino, and carbonyloxy, endows it with remarkable versatility and utility across various scientific disciplines. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly pivotal role in shaping the future of chemical innovation.